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Compound of Interest

Compound Name: Buturon

Cat. No.: B166553

For researchers and scientists engaged in drug development and other laboratory-based
disciplines, the responsible management of chemical waste is a cornerstone of operational
safety and environmental stewardship. Buturon, a phenylurea herbicide now considered
obsolete in many regions, requires meticulous handling and disposal to mitigate its potential
hazards.[1] This guide provides essential, step-by-step procedures for the proper disposal of
Buturon, ensuring the safety of laboratory personnel and compliance with environmental
regulations.

Immediate Safety Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for Buturon and adhere to all recommended safety protocols. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals identifies Buturon as harmful if
swallowed and toxic in contact with skin.[2]

Required Personal Protective Equipment (PPE):
e Gloves: Wear chemical-resistant gloves.
o Eye Protection: Use chemical safety goggles or a face shield.

o Lab Coat: A fully buttoned lab coat is necessary to protect against spills.
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o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.[3]

Handle Buturon in a well-ventilated area, preferably within a certified chemical fume hood, to
avoid inhalation of dust or vapors.[3]

Chemical and Physical Properties of Buturon

Understanding the properties of Buturon is crucial for its safe handling and disposal.

Property Value

Molecular Formula C12H13CIN20[4]

Molar Mass 236.7 g/mol [4]
Appearance White crystalline solid[5]
Melting Point 149°C[4]

Boiling Point 394.9°C (Predicted)[4]
Solubility in Water Practically insoluble[5]
Density 1.233 g/cm3[6]

Step-by-Step Disposal Procedure

The disposal of Buturon must comply with all federal, state, and local environmental
regulations.[3] Under no circumstances should Buturon be disposed of down the drain or in
regular trash.[7]

Step 1: Segregation and Waste Collection

» Designate a Waste Container: Use a dedicated, clearly labeled, and chemically compatible
container for Buturon waste. The container must be in good condition, with no leaks or
cracks, and should be kept closed except when adding waste.[7]

o Labeling: The container must be marked with a "Hazardous Waste" label, and the full
chemical name, "Buturon,” must be clearly written. Chemical formulas or abbreviations are
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not acceptable.[7]

e Separate Waste Streams:

o Solid Buturon Waste: Unused or expired solid Buturon should be placed directly into the
designated hazardous waste container.

o Contaminated Materials: Disposable items such as gloves, weighing paper, and pipette
tips that have come into contact with Buturon should be collected in a separate, clearly
labeled hazardous waste bag or container.[8]

o Solutions Containing Buturon: Liquid waste containing Buturon should be collected in a
designated, sealed, and labeled container for hazardous liquid waste.

Step 2: Storage of Buturon Waste

Store the hazardous waste container in a designated, secure, and well-ventilated area away
from incompatible materials. Secondary containment should be used to prevent the spread of
material in case of a leak.[7]

Step 3: Arrange for Professional Disposal

The final disposal of Buturon waste must be handled by a licensed professional waste
disposal service.[3]

o Contact Environmental Health and Safety (EHS): Your institution's EHS office is the primary
point of contact for arranging the pickup and disposal of hazardous waste.[8]

e Provide Accurate Information: Be prepared to provide the EHS office or the waste disposal
contractor with the exact chemical name and the quantity of the waste.[8]

* Incineration: A common and recommended method for the disposal of obsolete pesticides
like Buturon is high-temperature incineration in a facility equipped with afterburners and
scrubbers to neutralize harmful emissions.[3]

Step 4: Decontamination of Reusable Labware
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» Triple Rinsing: Glassware and other reusable equipment contaminated with Buturon should
be triple-rinsed with an appropriate solvent. The rinsate from this process must be collected
and treated as hazardous waste.[7]

o Final Cleaning: After the initial solvent rinse, the labware can be washed with soap and
water.

Logical Workflow for Buturon Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Buturon.
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Caption: Workflow for the proper disposal of Buturon waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of Buturon, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

